Cas no 3856-05-1 (Isobutyl gallate)

Isobutyl gallate Properties

Names and Identifiers

• Benzoic acid,3,4,5-trihydroxy-, 2-methylpropyl ester
• Isobutyl Gallate
• 2-methylpropyl 3,4,5-trihydroxybenzoate
• Gallic Acid Isobutyl Ester
• Gallic acid iso-butyl ester
• Isobutyl 3,4,5-trihydroxybenzoate
• SR016RR89P
• UCLHVCFKZSLALE-UHFFFAOYSA-N
• 5876AF
• NSC147482
• Isobutyl 3,4,5-trihydroxybenzoate #
• G0205
• Methyl 2-Methylimidazo[1,2-a
• Benzoic acid, 3,4,5-trihydroxy-, 2-methylpropyl ester
• CS-0154215
• NSC 147482
• SCHEMBL39620
• FT-0635038
• D81714
• GALLIC ACID, ISOBUTYL ESTER
• MFCD00016425
• DTXSID00191886
• EINECS 223-363-9
• AKOS025293912
• 3856-05-1
• NS00044973
• UNII-SR016RR89P
• NSC-147482
• BS-49246
• DTXCID40114377
• Isobutyl gallic acid
• +Expand

• MDL： MFCD00016425
• InChIKey： UCLHVCFKZSLALE-UHFFFAOYSA-N
• Inchi： 1S/C11H14O5/c1-6(2)5-16-11(15)7-3-8(12)10(14)9(13)4-7/h3-4,6,12-14H,5H2,1-2H3
• SMILES： O(C(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 226.08400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 226.084124
• Heavy Atom Count: 16
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 87

Experimental Properties

• LogP: 1.61620
• PSA: 86.99000
• Refractive Index: 1.581
• Boiling Point: 444.3°Cat760mmHg
• Melting Point: 130.0 to 134.0 deg-C
• Flash Point: 175.4°C
• Density: 1.311

Isobutyl gallate Security Information

• WGK Germany：3

Isobutyl gallate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters